Cas no 66885-76-5 (1,4-Benzenedicarboxylic acid, bis[4-[(4-carboxybenzoyl)oxy]butyl] ester)

• Product Name: 1,4-Benzenedicarboxylic acid, bis[4-[(4-carboxybenzoyl)oxy]butyl] ester
• CAS No: 66885-76-5
• MF: C₃₂H₃₀O₁₂
• MW: 606.573410511017
• CID: 395626
• PubChem ID: 59510331
• Update Time: 2025-04-19

1,4-Benzenedicarboxylic acid, bis[4-[(4-carboxybenzoyl)oxy]butyl] ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, bis[4-[(4-carboxybenzoyl)oxy]butyl] ester
• 4-[4-[4-[4-(4-carboxybenzoyl)oxybutoxycarbonyl]benzoyl]oxybutoxycarbonyl]benzoic acid
• SCHEMBL12799479
• 66885-76-5
• 4,4'-[1,4-Phenylenebis(carbonyloxybutane-4,1-diyloxycarbonyl)]dibenzoic acid
• DTXSID20732215

• Inchi： 1S/C32H30O12/c33-27(34)21-5-9-23(10-6-21)29(37)41-17-1-3-19-43-31(39)25-13-15-26(16-14-25)32(40)44-20-4-2-18-42-30(38)24-11-7-22(8-12-24)28(35)36/h5-16H,1-4,17-20H2,(H,33,34)(H,35,36)
• InChI Key： BHMFRRBMONBZNQ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)C(=O)OCCCCOC(C1C=CC(C(=O)O)=CC=1)=O)=O)CCCCOC(C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 606.1737
• Monoisotopic Mass: 606.17372639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 44
• Rotatable Bond Count: 20
• Complexity: 892
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 180Ų

Experimental Properties

• PSA: 179.8